Cas no 2138026-75-0 (3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide)

• Product Name: 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide
• CAS No: 2138026-75-0
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5797815
• PubChem ID: 165481249
• Update Time: 2025-06-23

3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide
• EN300-1112256
• 2138026-75-0

• Inchi： InChI=1S/C10H16N4O/c1-7-9(11)6-14(13-7)5-4-10(15)12-8-2-3-8/h6,8H,2-5,11H2,1H3,(H,12,15)
• InChI Key： OELISLGEBMFOQJ-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=C(C(C)=N1)N)NC1CC1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide

3-(4-Amino-3-Methyl-1H-Pyrazol-1-Yl)-N-Cyclopropylpropanamide: A Comprehensive Overview

The compound 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide, identified by the CAS number 2138026-75-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of propanamides, which are known for their versatility in chemical synthesis and biological applications. The structure of this compound is characterized by a pyrazole ring, an amino group, and a cyclopropyl substituent, making it a unique entity in terms of both chemical properties and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to interact with various biological targets. The presence of the amino group in the pyrazole ring enhances the compound's ability to form hydrogen bonds, which is crucial for its interactions with biomolecules such as enzymes and receptors. This feature makes 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. The amino group is introduced at the 4-position, while the methyl group is added at the 3-position, creating a highly functionalized heterocyclic core. The cyclopropyl group attached to the nitrogen atom further enhances the molecule's stability and bioavailability. Recent advancements in synthetic methodologies have made it possible to achieve higher yields and better purity levels during the synthesis of this compound.

In terms of chemical properties, 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide exhibits good solubility in organic solvents and moderate stability under physiological conditions. Its ability to form stable complexes with metal ions has been explored in recent studies, suggesting potential applications in catalysis and sensor technology. Additionally, the compound's electronic properties make it a suitable candidate for use in organic electronics.

The biological activity of this compound has been extensively studied, particularly its effects on enzyme inhibition and receptor binding. Recent research has demonstrated that 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide exhibits potent inhibitory activity against certain kinases, making it a valuable tool in the development of targeted therapies for diseases such as cancer and inflammatory disorders. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) has opened new avenues for its application in neurodegenerative diseases.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the amino group plays a critical role in binding to specific residues on target proteins, while the cyclopropyl group contributes to the overall stability of the complex. These findings have been instrumental in guiding further optimization efforts aimed at enhancing the compound's potency and selectivity.

In conclusion, 3-(4-amino-3-methyl-1H-pyrazol-1-Yl)-N-Cyclopropylpropanamide, with its unique structure and diverse functional groups, represents a significant advancement in chemical research. Its potential applications span across various domains, from drug discovery to materials science. As research continues to uncover new aspects of its properties and interactions, this compound is poised to play an increasingly important role in both academic and industrial settings.